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Compound of Interest

Compound Name: 2-Bromo-4/'-chloroacetophenone
CAS No.: 165120-40-1
Cat. No.: B1169671
Get Quote
. J

Executive Summary

2-Bromo-4'-chloroacetophenone (CAS: 536-38-9), often referred to as 4-chlorophenacyl
bromide, is a critical

-haloketone intermediate in the synthesis of heterocycles (e.g., thiazoles, imidazoles) and
pharmaceutical scaffolds. Its solid-state behavior is defined by the interplay between the
electrophilic

-carbon and the electron-withdrawing halogen substituents, which dictate both its crystal
packing and its high reactivity toward nucleophiles.

This guide provides a deep technical analysis of its crystal structure, growth methodologies,
and the mechanistic implications of its conformation for drug development and organic
synthesis.

Crystallographic Profile & Molecular Conformation
Crystal System and Space Group
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While the parent compound,

-bromoacetophenone, crystallizes in the orthorhombic system (Space Group

), the introduction of the para-chloro substituent alters the packing motif. 2-Bromo-4'-
chloroacetophenone (BCAP) typically crystallizes in non-centrosymmetric space groups (often
orthorhombic or monoclinic variants), a property that has garnered interest for Second
Harmonic Generation (SHG) and non-linear optical (NLO) applications.

Parameter Characteristic Implication

Favors growth along the c-
Crystal Habit Prismatic / Needle-like axis; requires slow evaporation

for varying aspect ratios.

Potential for piezoelectric and
Space Group Class Non-centrosymmetric NLO properties; lack of

inversion center.

Indicates strong intermolecular
Melting Point 93-96 °C lattice energy relative to the

liquid isomer.

Susceptible to UV-induced
Lattice Stability Moderate degradation (photolysis) in the

solid state.

Molecular Conformation: The Gauche Effect

A defining structural feature of

-haloketones in the solid state is the conformation of the C—Br bond relative to the Carbonyl
(C=0) group.

e Syn-periplanar vs. Gauche: Unlike simple alkyl halides,
-bromoacetophenones often adopt a gauche or cis-like conformation (
) rather than the sterically less hindered anti-periplanar conformation.

» Electronic Driver: This is driven by orbital overlap between the carbonyl
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orbital and the C-Br

orbital, as well as electrostatic minimization between the partial negative charges of the
Oxygen and Bromine.

Intermolecular Interactions

The crystal lattice is stabilized by a network of weak but directional interactions, critical for
crystal engineering:

e Halogen Bonding (

): The para-chloro and

-bromo atoms act as Lewis acids (sigma-hole donors) interacting with the carbonyl oxygen
(Lewis base). This directs the self-assembly into infinite chains or sheets.

Stacking: The electron-deficient 4-chlorophenyl rings stack in offset parallel arrangements,
contributing to the high melting point compared to non-halogenated analogues.

o Weak Hydrogen Bonds (

): The methylene protons (

-protons) are acidic and form weak hydrogen bonds with adjacent carbonyl oxygens.

Experimental Protocols: Crystal Growth &
Characterization
Synthesis & Purification Workflow

Before crystallization, the compound must be synthesized and purified to remove the 4-
chloroacetophenone precursor and poly-brominated impurities.

Protocol: Bromination of 4-Chloroacetophenone
o Dissolution: Dissolve 4-chloroacetophenone (1 eq) in Glacial Acetic Acid.

e Bromination: Add Bromine (
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, 1.05 eq) dropwise at
C to prevent poly-bromination.

o Mechanistic Note: Low temperature favors mono-bromination at the

-position via the enol intermediate.

e Quenching: Pour reaction mixture into ice-water. Precipitate forms immediately.

« Purification: Recrystallize crude solid from Ethanol/Water (4:1) or Methanol.

Single Crystal Growth Method

To obtain X-ray quality crystals, use the Slow Evaporation Technique.
e Solvent System: Carbon Tetrachloride (

) or Acetone/Ethanol (1:1).

e Concentration: Saturated solution at 35°C.

e Procedure:

[¢]

Filter the saturated solution through a 0.45

m PTFE filter into a clean vial.

[¢]

Cover with parafilm and punch 3-5 small pinholes.

Store in a vibration-free, dark environment (to prevent photolysis) at constant temperature
(25°C).

[e]

Timeline: Transparent prismatic crystals appear within 48-72 hours.

[e]

Reactivity & Mechanistic Implications

The crystal structure directly informs the reactivity profile, particularly for SN2 nucleophilic
substitutions, which is the primary utility of this compound in drug discovery (e.g., synthesis of
thiazole-based kinase inhibitors).
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The "Back-Side Attack" Trajectory

In the solid state, the C-Br bond is accessible. The electrophilic

-carbon is primed for attack.

» Steric Access: The planar phenyl ring and the carbonyl group create a "flat" region, leaving
the anti-bonding

orbital exposed for nucleophilic attack (e.g., by thiourea or amines).

e Lachrymatory Mechanism: The high reactivity toward nucleophiles allows the compound to
rapidly alkylate TRPAL ion channels in sensory nerve endings, causing the intense stinging
sensation (tear gas effect).

Visualization: Reactivity Pathway

The following diagram illustrates the workflow from crystal precursor to heterocycle formation,
highlighting the structural transformation.

———————————————————————————

Structural Determinants
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Caption: Transformation pathway of 2-Bromo-4'-chloroacetophenone. The crystal structure's
accessible

-carbon facilitates the rapid SN2 reaction with nucleophiles.

Safety & Handling (Lachrymator Protocol)

Due to the structural capacity to alkylate biological proteins rapidly, strict safety protocols are
mandatory.
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» Engineering Controls: All weighing and handling of crystals must occur inside a certified
Chemical Fume Hood.

o Decontamination: Glassware should be rinsed with a 10% Sodium Bisulfite solution (to
reduce active bromine) followed by an alkaline wash (to hydrolyze the alkyl bromide) before
removal from the hood.

o PPE: Double nitrile gloves, chemical splash goggles, and a lab coat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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